The Discovery and Therapeutic Potential of 10-Hydroxy-cis-12-octadecenoic Acid (10-HOA): A Gut Microbial Metabolite Regulating Metabolic Health
The Discovery and Therapeutic Potential of 10-Hydroxy-cis-12-octadecenoic Acid (10-HOA): A Gut Microbial Metabolite Regulating Metabolic Health
A Technical Guide for Researchers and Drug Development Professionals
Abstract
The intricate interplay between the gut microbiota and host metabolism is a rapidly evolving field of research, unveiling novel therapeutic avenues for metabolic diseases. A significant discovery in this domain is 10-hydroxy-cis-12-octadecenoic acid (10-HOA), a bioactive lipid metabolite produced by gut bacteria from dietary linoleic acid. This technical guide provides an in-depth overview of the discovery, biosynthesis, and physiological functions of 10-HOA. It details the experimental protocols for its study, presents quantitative data on its production and effects, and elucidates the key signaling pathways through which it exerts its beneficial metabolic effects. This document is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals interested in the therapeutic potential of this promising gut microbial metabolite.
Introduction
The human gut is colonized by a complex and dynamic community of microorganisms, collectively known as the gut microbiota. These microbes play a pivotal role in host physiology, influencing everything from nutrient metabolism to immune function.[1][2] A key mechanism through which the gut microbiota communicates with the host is through the production of a vast array of metabolites. Among these, metabolites derived from the bacterial transformation of dietary fatty acids have emerged as critical signaling molecules in metabolic health.
10-Hydroxy-cis-12-octadecenoic acid (10-HOA), also known as HYA, is a hydroxylated fatty acid produced by specific gut bacteria, primarily of the Lactobacillus genus, through the enzymatic conversion of linoleic acid, a common polyunsaturated fatty acid found in many vegetable oils.[3][4] Pioneering research has illuminated the role of 10-HOA as a potent signaling molecule with significant beneficial effects on host metabolism, including the improvement of insulin (B600854) resistance, reduction of adipocyte hypertrophy, and modulation of the gut microbiota composition. This guide will delve into the technical aspects of 10-HOA research, providing the necessary information for its study and potential therapeutic development.
Biosynthesis of 10-HOA by Gut Microbiota
The primary pathway for 10-HOA production in the gut involves the hydration of linoleic acid, catalyzed by the enzyme linoleate (B1235992) hydratase. This enzyme is expressed by several species of lactic acid bacteria, with Lactobacillus plantarum being a well-characterized producer.[3][5]
The Enzymatic Reaction
The conversion of linoleic acid to 10-HOA is the first step in a larger bacterial pathway for the saturation of polyunsaturated fatty acids. The linoleate hydratase adds a hydroxyl group at the C10 position of the linoleic acid molecule.
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Substrate: Linoleic acid (cis-9, cis-12-octadecadienoic acid)
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Enzyme: Linoleate hydratase
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Product: 10-Hydroxy-cis-12-octadecenoic acid (10-HOA)
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Cofactor: The enzyme requires FAD as a cofactor, and its activity is enhanced by NADH.[3]
Experimental Workflow for 10-HOA Biosynthesis
Caption: Workflow for the production and analysis of 10-HOA from Lactobacillus culture.
Quantitative Data on 10-HOA Production
The efficiency of 10-HOA production is dependent on the specific bacterial strain and the culture conditions. The kinetic parameters of the linoleate hydratase from Lactobacillus plantarum AKU 1009a have been characterized, providing valuable data for optimizing production.
| Parameter | Value | Substrate | Reference |
| Apparent Km | 92 µM | Linoleic acid | [3] |
| kcat | 2.6 x 10-2 s-1 | Linoleic acid | [3] |
| Hill factor | 3.3 | Linoleic acid | [3] |
| Apparent Km | 98 µM | 10-HOA | [3] |
| kcat | 1.2 x 10-3 s-1 | 10-HOA | [3] |
Physiological Functions and Mechanisms of Action
10-HOA has been shown to exert a range of beneficial effects on host metabolism, primarily through its interaction with specific cellular signaling pathways.
Improvement of Glucose Homeostasis
10-HOA contributes to the regulation of blood glucose levels by stimulating the secretion of glucagon-like peptide-1 (GLP-1), an incretin (B1656795) hormone that enhances insulin secretion. This effect is mediated through the activation of G protein-coupled receptors GPR40 and GPR120, which are expressed on enteroendocrine L-cells in the gut.
GPR40 Signaling Pathway for GLP-1 Secretion
Caption: 10-HOA activates GPR40 leading to GLP-1 secretion.
Reduction of Adipocyte Hypertrophy
10-HOA has been demonstrated to reduce the size of adipocytes, a key factor in obesity-related metabolic dysfunction. This effect is mediated by the activation of AMP-activated protein kinase (AMPK), a central regulator of cellular energy homeostasis. 10-HOA induces an increase in intracellular calcium concentrations, which in turn activates calcium/calmodulin-dependent protein kinase kinase β (CaMKKβ), an upstream kinase of AMPK.
AMPK Activation Pathway by 10-HOA
Caption: 10-HOA-induced AMPK activation cascade.
Experimental Protocols
This section provides detailed methodologies for the key experiments involved in the study of 10-HOA.
Quantification of 10-HOA in Fecal Samples by LC-MS/MS
This protocol is adapted from a method for the comprehensive analysis of fatty acid metabolites produced by gut microbiota.[6]
4.1.1. Materials
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Fecal sample (~50 mg)
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Internal standard (e.g., d4-10-HOA)
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Methanol (B129727), Acetonitrile, Acetic acid (LC-MS grade)
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Water (LC-MS grade)
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Homogenizer
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Centrifuge
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LC-MS/MS system (e.g., triple quadrupole)
4.1.2. Sample Preparation
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Weigh approximately 50 mg of frozen fecal sample into a 2 mL tube.
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Add 1 mL of methanol containing the internal standard.
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Homogenize the sample using a bead-beating homogenizer.
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Centrifuge at 16,000 x g for 10 minutes at 4°C.
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Collect the supernatant and transfer to a new tube.
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Evaporate the solvent under a stream of nitrogen gas.
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Reconstitute the dried extract in 100 µL of the initial mobile phase.
4.1.3. LC-MS/MS Analysis
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Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm)
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Mobile Phase A: 0.1% acetic acid in water
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Mobile Phase B: Acetonitrile/Methanol (4:1, v/v)
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Gradient: A typical gradient would start at a low percentage of B, ramp up to a high percentage of B to elute the analytes, and then return to the initial conditions for equilibration.
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Ionization Mode: Negative electrospray ionization (ESI-)
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MRM Transitions: Monitor the specific precursor-to-product ion transitions for 10-HOA and its internal standard. For 10-HOA, the precursor ion [M-H]⁻ is m/z 297.2, and a characteristic product ion is m/z 185.1.
Production of 10-HOA using Lactobacillus plantarum
This protocol is based on optimizing culture conditions for metabolite production by Lactobacillus species.[7][8][9]
4.2.1. Materials
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Lactobacillus plantarum strain (e.g., a known 10-HOA producer)
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MRS broth or a suitable growth medium
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Linoleic acid
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Incubator (anaerobic or microaerophilic conditions)
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Spectrophotometer
4.2.2. Culture Preparation and Inoculation
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Prepare MRS broth and autoclave.
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Prepare a stock solution of linoleic acid (e.g., in ethanol) and filter-sterilize.
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Inoculate a starter culture of L. plantarum in MRS broth and incubate overnight at 37°C under anaerobic conditions.
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Inoculate the main culture medium with the overnight starter culture to an initial OD600 of approximately 0.1.
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Add linoleic acid to the main culture to the desired final concentration (e.g., 100 µM).
4.2.3. Fermentation and Harvesting
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Incubate the main culture at 37°C under anaerobic conditions for 24-48 hours.
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Monitor bacterial growth by measuring OD600.
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After incubation, centrifuge the culture at 10,000 x g for 15 minutes to pellet the cells.
-
Collect the supernatant for extraction and quantification of 10-HOA as described in Protocol 4.1.
In Vivo Mouse Study of 10-HOA Metabolic Effects
This protocol provides a general framework for assessing the metabolic effects of 10-HOA in a mouse model of diet-induced obesity.[10][11][12][13][14]
4.3.1. Animals and Diet
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Male C57BL/6J mice (8 weeks old)
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High-fat diet (HFD; e.g., 60% kcal from fat)
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Control diet (e.g., 10% kcal from fat)
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10-HOA (dissolved in a suitable vehicle, e.g., corn oil)
4.3.2. Experimental Design
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Acclimatize mice for one week.
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Divide mice into groups (e.g., Control diet + vehicle, HFD + vehicle, HFD + 10-HOA).
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Feed mice their respective diets for a period sufficient to induce obesity and insulin resistance (e.g., 8-12 weeks).
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Administer 10-HOA or vehicle daily by oral gavage at a specified dose (e.g., 10 mg/kg body weight).
4.3.3. Metabolic Phenotyping
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Body Weight and Food Intake: Monitor weekly.
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Glucose Tolerance Test (GTT): Perform after several weeks of treatment. Fast mice for 6 hours, then administer an intraperitoneal injection of glucose (2 g/kg). Measure blood glucose at 0, 15, 30, 60, 90, and 120 minutes.
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Insulin Tolerance Test (ITT): Perform after a recovery period from the GTT. Fast mice for 4 hours, then administer an intraperitoneal injection of insulin (0.75 U/kg). Measure blood glucose at 0, 15, 30, 45, and 60 minutes.
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Tissue Collection: At the end of the study, euthanize mice and collect tissues (e.g., liver, adipose tissue, intestine) for further analysis (e.g., gene expression, histology).
References
- 1. The Impact of Diet and Lifestyle on Gut Microbiota and Human Health - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Influence of Foods and Nutrition on the Gut Microbiome and Implications for Intestinal Health - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Characterization of the linoleic acid Δ9 hydratase catalyzing the first step of polyunsaturated fatty acid saturation metabolism in Lactobacillus plantarum AKU 1009a - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Towards an understanding of oleate hydratases and their application in industrial processes - PMC [pmc.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. jsbms.jp [jsbms.jp]
- 7. Optimization of Medium Composition for Biomass Production of Lactobacillus plantarum 200655 Using Response Surface Methodology - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Optimization of Bacteriocin Production by Batch Fermentation of Lactobacillus plantarum LPCO10 - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Optimization of bacteriocin production by Lactobacillus plantarum ST13BR, a strain isolated from barley beer - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. research.sdsu.edu [research.sdsu.edu]
- 11. Institutional protocols for the oral administration (gavage) of chemicals and microscopic microbial communities to mice: Analytical consensus - PMC [pmc.ncbi.nlm.nih.gov]
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- 13. iacuc.ucsf.edu [iacuc.ucsf.edu]
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